Cas no 2229680-20-8 (4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine)

4-(4-Bromo-3,5-dimethylphenyl)but-3-en-2-amine is a brominated aromatic amine derivative featuring a conjugated butenyl side chain. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, serving as a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both a bromo substituent and an amine group allows for selective functionalization via cross-coupling reactions or further derivatization. Its rigid, sterically hindered structure may also contribute to enhanced stability in synthetic applications. The compound's well-defined molecular architecture makes it suitable for use in structure-activity relationship studies or as a building block in complex molecular frameworks.
4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine structure
2229680-20-8 structure
Product Name:4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine
CAS No:2229680-20-8
MF:C12H16BrN
MW:254.166142463684
CID:6376745
PubChem ID:165690613
Update Time:2025-10-30

4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine
    • 2229680-20-8
    • EN300-1924584
    • Inchi: 1S/C12H16BrN/c1-8-6-11(5-4-10(3)14)7-9(2)12(8)13/h4-7,10H,14H2,1-3H3/b5-4+
    • InChI Key: HOPCRCKZOCRGJF-SNAWJCMRSA-N
    • SMILES: BrC1=C(C)C=C(/C=C/C(C)N)C=C1C

Computed Properties

  • Exact Mass: 253.04661g/mol
  • Monoisotopic Mass: 253.04661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26Ų

4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1924584-1g
4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine
2229680-20-8
1g
$986.0 2023-09-17
Enamine
EN300-1924584-5g
4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine
2229680-20-8
5g
$2858.0 2023-09-17
Enamine
EN300-1924584-10g
4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine
2229680-20-8
10g
$4236.0 2023-09-17
Enamine
EN300-1924584-0.05g
4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine
2229680-20-8
0.05g
$827.0 2023-09-17
Enamine
EN300-1924584-0.1g
4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine
2229680-20-8
0.1g
$867.0 2023-09-17
Enamine
EN300-1924584-0.25g
4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine
2229680-20-8
0.25g
$906.0 2023-09-17
Enamine
EN300-1924584-0.5g
4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine
2229680-20-8
0.5g
$946.0 2023-09-17
Enamine
EN300-1924584-1.0g
4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine
2229680-20-8
1g
$1229.0 2023-06-01
Enamine
EN300-1924584-2.5g
4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine
2229680-20-8
2.5g
$1931.0 2023-09-17
Enamine
EN300-1924584-5.0g
4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine
2229680-20-8
5g
$3562.0 2023-06-01

Additional information on 4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine

Professional Introduction to Compound with CAS No. 2229680-20-8 and Product Name: 4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine

The compound with the CAS number 2229680-20-8 and the product name 4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug discovery. The presence of a bromo-substituted aromatic ring and a conjugated butenylamine moiety makes it a versatile scaffold for designing novel bioactive compounds.

In the realm of modern pharmaceutical research, the development of small-molecule inhibitors targeting specific biological pathways has become a cornerstone of therapeutic intervention. The compound in question, 4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine, exhibits promising properties that make it an attractive candidate for further exploration. Its molecular structure incorporates both lipophilic and hydrophilic regions, which can be leveraged to optimize pharmacokinetic profiles. This balance is crucial for achieving the desired drug-like characteristics, such as solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the importance of aromatic brominated compounds in medicinal chemistry due to their ability to interact with biological targets through various mechanisms. The bromo-substituent in the phenyl ring of this compound not only enhances its binding affinity but also allows for further functionalization through cross-coupling reactions. Such reactions are widely employed in synthetic organic chemistry to introduce diverse substituents, thereby expanding the chemical space available for drug design.

The butenylamine moiety is another critical feature of this compound that contributes to its bioactivity. This structural unit is known to exhibit properties such as receptor binding affinity and metabolic stability, making it a valuable component in the development of pharmacological agents. The conjugated system formed by the butenyl group and the aromatic ring further enhances electronic delocalization, which can influence both the reactivity and biological activity of the molecule.

Current research in medicinal chemistry increasingly emphasizes the need for molecules with multifunctional properties. The compound 4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine aligns well with this trend, as it combines structural features that are conducive to multiple modes of action. For instance, its ability to interact with both protein targets and nucleic acids opens up possibilities for developing therapeutics that modulate complex biological pathways.

In addition to its structural versatility, this compound has shown potential in preliminary pharmacological assays. Studies have demonstrated its interaction with enzymes and receptors involved in various disease pathways, including inflammatory responses and neurological disorders. The bromo-substituted aromatic ring has been particularly noted for its ability to disrupt aberrant signaling cascades by competing with endogenous ligands or modulating receptor conformation.

The synthesis of 4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine involves a series of well-established organic transformations that highlight its synthetic accessibility. Key steps include bromination of a pre-formed phenyl ring followed by condensation with an appropriate amine derivative. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities. Such synthetic efficiency is essential for scaling up production and conducting extensive biological evaluations.

From a computational chemistry perspective, the molecular properties of this compound have been extensively modeled using various quantum mechanical methods. These studies have provided insights into its electronic structure, dipole moment, and hydrogen bonding capabilities. Such data are invaluable for predicting how the molecule will behave within a biological system and for guiding further optimization efforts.

The growing interest in conjugated amine derivatives as pharmacophores underscores their potential in drug discovery. The compound under discussion exemplifies how modifications at specific positions within a molecular framework can significantly alter its biological profile. By systematically varying substituents such as those present in the 4-bromo-3,5-dimethylphenyl ring, researchers can fine-tune key parameters such as potency and selectivity.

In conclusion,4-(4-bromo-3,5-dimethylphenyl)but-3-en-2-amine (CAS No. 2229680-20-8) represents a promising lead compound with significant potential in pharmaceutical development. Its unique structural features, combined with preliminary evidence of bioactivity, make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, this compound may play a pivotal role in shaping future treatment strategies across multiple disease areas.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.